Cas no 1233952-95-8 (1-Phenyl-3-piperidin-4-ylurea Hydrochloride)
1-Phenyl-3-piperidin-4-ylurea Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-Phenyl-3-(piperidin-4-yl)urea hydrochloride
- 1-Phenyl-3-piperidin-4-ylurea Hydrochloride
-
- Inchi: 1S/C12H17N3O.ClH/c16-12(14-10-4-2-1-3-5-10)15-11-6-8-13-9-7-11;/h1-5,11,13H,6-9H2,(H2,14,15,16);1H
- InChI Key: ODFHMUFOYVLRGY-UHFFFAOYSA-N
- SMILES: Cl.O=C(NC1C=CC=CC=1)NC1CCNCC1
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 220
- Topological Polar Surface Area: 53.2
1-Phenyl-3-piperidin-4-ylurea Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM317608-1g |
1-Phenyl-3-(piperidin-4-yl)urea hydrochloride |
1233952-95-8 | 95% | 1g |
$407 | 2022-09-03 | |
| TRC | B522388-2.5mg |
1-Phenyl-3-piperidin-4-ylurea Hydrochloride |
1233952-95-8 | 2.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B522388-5mg |
1-Phenyl-3-piperidin-4-ylurea Hydrochloride |
1233952-95-8 | 5mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B522388-25mg |
1-Phenyl-3-piperidin-4-ylurea Hydrochloride |
1233952-95-8 | 25mg |
$ 185.00 | 2022-06-07 | ||
| Chemenu | CM317608-1g |
1-Phenyl-3-(piperidin-4-yl)urea hydrochloride |
1233952-95-8 | 95% | 1g |
$407 | 2021-08-18 | |
| Fluorochem | 063481-1g |
1-Phenyl-3-(piperidin-4-yl)urea hydrochloride |
1233952-95-8 | 95% | 1g |
£360.00 | 2022-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1428900-1g |
1-Phenyl-3-(piperidin-4-yl)urea hydrochloride |
1233952-95-8 | 95+% | 1g |
¥3885.00 | 2024-08-09 | |
| A2B Chem LLC | AO85678-50mg |
1-Phenyl-3-(piperidin-4-yl)urea hydrochloride |
1233952-95-8 | 95% | 50mg |
$344.00 | 2024-04-20 | |
| A2B Chem LLC | AO85678-100mg |
1-Phenyl-3-(piperidin-4-yl)urea hydrochloride |
1233952-95-8 | 95% | 100mg |
$390.00 | 2024-04-20 | |
| A2B Chem LLC | AO85678-250mg |
1-Phenyl-3-(piperidin-4-yl)urea hydrochloride |
1233952-95-8 | 95% | 250mg |
$455.00 | 2024-04-20 |
1-Phenyl-3-piperidin-4-ylurea Hydrochloride Related Literature
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 1-Phenyl-3-piperidin-4-ylurea Hydrochloride
Introduction to 1-Phenyl-3-piperidin-4-ylurea Hydrochloride (CAS No. 1233952-95-8)
1-Phenyl-3-piperidin-4-ylurea Hydrochloride, with the CAS number 1233952-95-8, is a synthetic compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields. This compound is a derivative of piperidine and urea, and its unique chemical structure makes it a valuable candidate for various therapeutic applications, particularly in the treatment of neurological disorders.
The chemical structure of 1-Phenyl-3-piperidin-4-ylurea Hydrochloride consists of a phenyl group attached to a urea moiety, which is further linked to a piperidine ring. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for pharmaceutical formulations. The piperidine ring, known for its central nervous system (CNS) activity, contributes to the compound's potential as a CNS modulator.
Recent studies have highlighted the potential of 1-Phenyl-3-piperidin-4-ylurea Hydrochloride in treating conditions such as Parkinson's disease and Alzheimer's disease. Its mechanism of action involves modulating neurotransmitter systems, particularly dopamine and serotonin pathways, which are crucial in these neurological disorders. Research has shown that this compound can effectively cross the blood-brain barrier, allowing it to exert its therapeutic effects directly on the brain.
In preclinical studies, 1-Phenyl-3-piperidin-4-ylurea Hydrochloride has demonstrated promising results in animal models of Parkinson's disease. It has been shown to improve motor function and reduce neurodegeneration, suggesting its potential as a neuroprotective agent. Additionally, its ability to enhance dopaminergic transmission may help alleviate symptoms associated with Parkinson's disease.
The pharmacokinetic properties of 1-Phenyl-3-piperidin-4-ylurea Hydrochloride have also been extensively studied. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it an attractive candidate for oral administration. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a particular affinity for the central nervous system.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-Phenyl-3-piperidin-4-ylurea Hydrochloride in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.
Beyond its potential in neurological disorders, 1-Phenyl-3-piperidin-4-ylurea Hydrochloride has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties and potential use in treating chronic pain conditions. Its ability to modulate multiple neurotransmitter systems may offer broad-spectrum therapeutic benefits.
The synthesis of 1-Phenyl-3-piperidin-4-ylurea Hydrochloride involves several well-established chemical reactions, including the coupling of phenyl isocyanate with 4-amino piperidine followed by hydrochloric acid treatment to form the hydrochloride salt. This synthetic route is scalable and can be readily adapted for large-scale production, making it feasible for commercialization.
In conclusion, 1-Phenyl-3-piperidin-4-ylurea Hydrochloride (CAS No. 1233952-95-8) is a promising compound with significant potential in the treatment of neurological disorders and other therapeutic areas. Its unique chemical structure, favorable pharmacokinetic properties, and promising preclinical and clinical data make it an exciting candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, contributing to its growing importance in the field of medicinal chemistry.
1233952-95-8 (1-Phenyl-3-piperidin-4-ylurea Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)